tert-Butyl 4-[(pyridin-3-ylamino)carbonyl]piperazine-1-carboxylate

• Molecular Formula: C15H22N4O3
• Molecular Weight: 306.36 g/mol
• IUPAC Name: tert-butyl 4-(pyridin-3-ylcarbamoyl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H22N4O3/c1-15(2,3)22-14(21)19-9-7-18(8-10-19)13(20)17-12-5-4-6-16-11-12/h4-6,11H,7-10H2,1-3H3,(H,17,20)
• InChI Key: CGCXLISHMXONHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=O)NC2=CN=CC=C2

Description

Tert-Butyl 4-[(pyridin-3-ylamino)carbonyl]piperazine-1-carboxylate is a useful research compound. Its molecular formula is C15H22N4O3 and its molecular weight is 306.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,2,2-trichloroethyl pyridin-3-ylcarbamate (15.0 g, 55.7 mmol), 1-(tert-butoxycarbonyl)piperazine (15.5 g, 83.5 mmol), diisopropylethylamine (9.70 ml, 55.7 mmol) and dimethylsulfoxide (300 ml) was stirred at 70° C. for 12 hours, the reaction mixture was poured into water and the mixture was extracted with ethyl acetate. The extract was washed with water and dried over anhydrous magnesium sulfate and the solvent was distilled off under reduced pressure. The residue was recrystallized from a mixed solvent of hexane and ethyl acetate to obtain the desired product (5.74 g, 33.6%) as a solid.